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Compound of Interest

Compound Name: Moracin J

Cat. No.: B15595932 Get Quote

The biological effects of moracins have been quantified across various assays. The following

tables summarize the key inhibitory and effective concentrations for different moracin

compounds.

Table 1: Anti-inflammatory Activity of Moracins

Compound Target/Assay
Cell Line /
Model

Bioactivity
(IC₅₀)

Reference(s)

Moracin M

IL-6
Production (IL-
1β-induced)

A549 (Human
Lung
Epithelial)

8.1 µM [3][4]

Moracin M
NO Production

(LPS-induced)

MH-S (Alveolar

Macrophages)
65.7 µM [4]

Moracin M

Lung

Inflammation

(LPS-induced)

Acute Lung

Injury Mouse

Model

20-60 mg/kg

(Oral)
[3][4]

Moracin O NF-κB Activity
4T1 (Breast

Cancer Reporter)
Potent Inhibition [5]

| Moracin P | NF-κB Activity | 4T1 (Breast Cancer Reporter) | Potent Inhibition |[5] |

Table 2: Enzyme Inhibitory Activity of Moracin M
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Compound Target Enzyme Bioactivity (IC₅₀) Reference(s)

Moracin M
Phosphodiesterase
-4B2 (PDE4B2)

4.5 µM [4]

Moracin M
Phosphodiesterase-

4D2 (PDE4D2)
2.9 µM [4]

Moracin M
Phosphodiesterase-

5A1 (PDE5A1)
>40 µM [4]

| Moracin M | Phosphodiesterase-9A2 (PDE9A2) | >100 µM |[4] |

Table 3: Antioxidant Activity of Moracins

Compound Assay
Bioactivity (IC₅₀ /
EC₅₀)

Reference(s)

Moracin N
DPPH Radical
Scavenging

IC₅₀ = 40.00 µM [6][7]

Moracin N
Cellular Antioxidant

Activity
EC₅₀ = 24.92 µM [6][7]

Moracin C
Superoxide Radical

Scavenging

SC₅₀ = 54.50 ± 18.96

μM
[8][9]

| Moracin C | DPPH Radical Scavenging | SC₅₀ = 17.49 ± 3.43 μM |[8] |

Table 4: Anticancer and Cytotoxic Activity of Moracins
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Compound Target Cell Line
Bioactivity
(IC₅₀)

Reference(s)

Moracin O

Hypoxia-
Inducible
Factor (HIF-1)

Hep3B (HRE
Reporter
Assay)

6.76 nM [10]

Moracin P

Hypoxia-

Inducible Factor

(HIF-1)

Hep3B (HRE

Reporter Assay)
10.7 nM [10]

| Moracin D | Apoptosis Induction | Prostate Cancer Cells | Not specified |[11] |

Signaling Pathways Modulated by Moracins
Moracin compounds exert their biological effects by modulating several critical cellular signaling

pathways. These mechanisms are central to their therapeutic potential in inflammation, cancer,

and regenerative medicine.

Anti-inflammatory Signaling
Moracins, particularly Moracin M, O, and P, demonstrate potent anti-inflammatory effects by

interrupting pro-inflammatory cascades. They primarily target the NF-κB and JNK signaling

pathways, which are crucial regulators of inflammatory gene expression.[3][5][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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